2-[[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]methylidene]indene-1,3-dione

• IUPAC Name: 2-[[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]methylidene]indene-1,3-dione
• InChI: InChI=1S/C24H16N2O2S/c1-14-6-11-20-21(12-14)29-24(26-20)15-7-9-16(10-8-15)25-13-19-22(27)17-4-2-3-5-18(17)23(19)28/h2-13,25H,1H3
• InChI Key: BGYQRNUCPXDPFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC=C4C(=O)C5=CC=CC=C5C4=O
• Molecular Formula: C24H16N2O2S
• Molecular Weight: 396.5 g/mol

Description

The compound with the identifier “2-[[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]methylidene]indene-1,3-dione” is a chemical substance that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its specific molecular structure and reactivity, making it a subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]methylidene]indene-1,3-dione involves several steps, each requiring specific reagents and conditions. The exact synthetic route can vary, but it typically includes the formation of key intermediates through controlled reactions. Common methods involve the use of catalysts, solvents, and temperature control to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized processes that ensure efficiency and cost-effectiveness. This often involves continuous flow reactors, automated systems for reagent addition, and stringent quality control measures to maintain consistency in the final product.

Chemical Reactions Analysis

Types of Reactions

2-[[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]methylidene]indene-1,3-dione undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group in the molecule with another, often facilitated by catalysts or specific reaction conditions.

Common Reagents and Conditions

The reactions of this compound commonly use reagents such as acids, bases, and solvents like ethanol or dichloromethane. Conditions such as temperature, pressure, and pH are carefully controlled to achieve the desired reaction outcomes.

Major Products

The major products formed from these reactions depend on the specific reaction pathway and conditions used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds with different functional groups.

Scientific Research Applications

2-[[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]methylidene]indene-1,3-dione has a wide range of applications in scientific research:

Chemistry: It is used as a reagent or intermediate in the synthesis of other compounds, contributing to the development of new materials and chemicals.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and cellular pathways.

Medicine: Research explores its potential therapeutic effects, such as its ability to modulate biological targets involved in disease processes.

Industry: this compound is used in the development of industrial products, including coatings, adhesives, and specialty chemicals.

Mechanism of Action

The mechanism by which 2-[[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]methylidene]indene-1,3-dione exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved can include signal transduction, metabolic processes, and gene expression regulation.

Comparison with Similar Compounds

2-[[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]methylidene]indene-1,3-dione can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or functional groups but differ in their reactivity, biological activity, or applications. Examples of similar compounds include those with analogous molecular frameworks or those used in similar research contexts. The comparison helps to understand the distinct properties and potential advantages of this compound in various applications.

Conclusion

This compound is a versatile compound with significant potential in multiple scientific fields Its unique properties and reactivity make it a valuable subject of study and application in chemistry, biology, medicine, and industry